Cas no 59803-92-8 (1-(4-methoxy-2-methylphenyl)piperazine)

• Product Name: 1-(4-methoxy-2-methylphenyl)piperazine
• CAS No: 59803-92-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 950703
• PubChem ID: 10750797
• Update Time: 2025-10-31

1-(4-methoxy-2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)-Piperazine
• 1-(4-methoxy-2-methylphenyl)piperazine
• 1-(4-METHOXY-2-METHYL-PHENYL)-PIPERAZINE
• AG-G-13459
• CHEBI:315102
• CHEMBL128567
• CTK5B0524
• MolPort-011-077-769
• SureCN3712047
• DTXSID90444353
• GS1403
• SCHEMBL3712047
• EN300-1859088
• 59803-92-8
• AKOS012169538
• BDBM50053634

• MDL： MFCD06656929
• Inchi： 1S/C12H18N2O/c1-10-9-11(15-2)3-4-12(10)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： QACLELNFVSMAIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)N1CCNCC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 1.80700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-methoxy-2-methylphenyl)piperazine

Professional Introduction to 1-(4-methoxy-2-methylphenyl)piperazine (CAS No. 59803-92-8)

1-(4-methoxy-2-methylphenyl)piperazine, chemically designated as C₁₁H₁₃NO, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities. With a CAS number of 59803-92-8, it has garnered attention due to its structural and functional properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The molecular structure of 1-(4-methoxy-2-methylphenyl)piperazine consists of a piperazine ring substituted with a phenyl group that has both methoxy and methyl substituents. This specific arrangement contributes to its unique chemical reactivity and potential biological interactions. The presence of the methoxy group at the para position relative to the methyl group enhances its solubility in polar solvents, making it more amenable for various chemical transformations and biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with aromatic substituents. The compound 1-(4-methoxy-2-methylphenyl)piperazine has been investigated for its possible role in central nervous system (CNS) disorders, including depression and anxiety. Its structural similarity to known psychoactive agents suggests that it may interact with neurotransmitter systems, particularly serotonin and dopamine pathways, which are crucial for mood regulation.

Recent studies have highlighted the importance of optimizing the pharmacokinetic properties of piperazine derivatives to enhance their therapeutic efficacy. The methoxy and methyl groups in 1-(4-methoxy-2-methylphenyl)piperazine contribute to its metabolic stability, allowing for prolonged circulation and increased bioavailability. This characteristic makes it a promising candidate for further development into a drug candidate or an intermediate in the synthesis of more complex molecules.

The synthesis of 1-(4-methoxy-2-methylphenyl)piperazine typically involves multi-step organic reactions, starting from readily available aromatic precursors. The introduction of the methoxy group is often achieved through nucleophilic aromatic substitution or direct methylation reactions, while the piperazine ring is formed via reductive amination or cyclization reactions. These synthetic pathways highlight the compound's versatility and its potential for further chemical manipulation.

From a research perspective, 1-(4-methoxy-2-methylphenyl)piperazine serves as a valuable scaffold for designing novel therapeutic agents. Its ability to undergo selective modifications allows researchers to fine-tune its biological activity by introducing additional functional groups or altering the substitution pattern on the phenyl ring. This flexibility is particularly important in drug discovery, where subtle changes in molecular structure can significantly impact pharmacological properties.

The compound's relevance extends beyond CNS disorders; it has also been explored for its potential antiviral and anti-inflammatory properties. Preliminary studies suggest that derivatives of 1-(4-methoxy-2-methylphenyl)piperazine may interfere with viral replication by inhibiting key enzymes involved in viral metabolism. Additionally, its ability to modulate inflammatory pathways could make it useful in treating chronic inflammatory diseases.

In conclusion, 1-(4-methoxy-2-methylphenyl)piperazine (CAS No. 59803-92-8) is a multifaceted compound with significant pharmaceutical potential. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.